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Compound of Interest

Compound Name: 4-Methyltridecane

CAS No.: 26730-12-1

Cat. No.: B123080

Get Quote

Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

Executive Summary
This Application Note details a high-precision protocol for the quantification of 4-
Methyltridecane (CAS: 26730-12-1) in complex environmental matrices (soil, sediment, and

water). While often grouped into "Diesel Range Organics" (DRO) or Unresolved Complex

Mixtures (UCM), 4-Methyltridecane is a critical distinct biomarker for differentiating petrogenic

contamination (weathered diesel/kerosene) from biogenic background hydrocarbons.

Core Challenge: The primary analytical hurdle is the chromatographic resolution of the 4-

methyl isomer from its structural isomers (2-methyl, 3-methyl) and the dominant n-tetradecane

(n-C14) peak. This guide utilizes Selected Ion Monitoring (SIM) GC-MS to achieve low-ppb

sensitivity and specific isobaric resolution.

Chemical Profile & Analytical Implications
Understanding the physicochemical properties of 4-Methyltridecane is the foundation of this

protocol.
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Property Value Analytical Consequence

Formula C₁₄H₃₀
Non-polar; requires non-polar

solvents (Hexane, DCM).

MW 198.39 g/mol
Parent ion (M+) is often weak;

fragmentation is key.

Boiling Point ~250°C
Semi-volatile (SVOC). Loss

during evaporation is a risk.

Log Kow ~7.5 (Est.)
High hydrophobicity; strongly

adsorbs to soil organic carbon.

Structure Branched Alkane
Fragmentation favored at the

tertiary carbon (C4).

Sample Collection & Preservation
Integrity Rule: 4-Methyltridecane is susceptible to biodegradation and volatilization.

Water Samples: Collect 1L in amber glass bottles with Teflon-lined caps. No headspace.

Preservation: Acidify to pH < 2 with HCl to inhibit microbial degradation. Store at 4°C.

Hold Time: Extract within 7 days; analyze within 40 days.

Soil/Sediment: Collect in 4oz wide-mouth amber glass jars.

Preservation: Store at 4°C immediately. Freezing (-20°C) is recommended for long-term

storage to prevent volatilization.

Experimental Protocols
Protocol A: Extraction from Aqueous Matrices (Liquid-
Liquid Extraction)
Rationale: LLE is preferred over Solid Phase Extraction (SPE) for C14 alkanes due to potential

breakthrough on C18 cartridges caused by high hydrophobicity.
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Preparation: Measure 1000 mL of sample into a separatory funnel.

Surrogate Spiking: Add 50 µL of o-Terphenyl or d30-Tetradecane (20 µg/mL) to monitor

extraction efficiency.

Extraction:

Add 60 mL of Dichloromethane (DCM).

Shake vigorously for 2 minutes with periodic venting.

Allow phase separation (10 mins). Collect the lower organic layer.

Repeat twice more, combining all organic extracts.

Drying: Pass the combined extract through a funnel containing anhydrous Sodium Sulfate

(Na₂SO₄) to remove residual water.

Concentration (Critical Step):

Use a Kuderna-Danish (K-D) concentrator or Nitrogen Evaporator (TurboVap).

Caution: Do not evaporate to dryness. Stop at ~1 mL.

Solvent Exchange: Add 5 mL Hexane and concentrate again to 1 mL to switch solvent for

GC injection (DCM can cause flame instability in FID or expansion issues in MS).

Protocol B: Extraction from Soil/Sediment (Ultrasonic
Extraction)
Rationale: Ultrasonic extraction (EPA 3550C) provides aggressive agitation to desorb alkanes

from soil organic matter.

Preparation: Weigh 10 g of chemically dried (mixed with Na₂SO₄) or field-moist soil into a

glass extraction vessel.

Spiking: Add Surrogate Standard (d30-Tetradecane).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123080?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Addition: Add 30 mL of 1:1 Hexane:Acetone.

Why Acetone? It breaks the hydration shell of soil particles, allowing Hexane to access the

hydrophobic analyte.

Sonication: Sonicate for 20 minutes (pulsed mode) at < 40°C.

Separation: Centrifuge or filter the supernatant.

Repeat: Repeat extraction twice with fresh solvent.

Cleanup (Mandatory):

Pass extract through a Silica Gel column (deactivated 2%) to remove polar biogenic

interferences (fatty acids, alcohols) that co-elute with alkanes.

Elute 4-Methyltridecane with 100% Hexane (Fraction 1).

Instrumental Analysis: GC-MS Methodology
Chromatographic Separation (The "Art")
Separating 4-Methyltridecane from n-Tetradecane and other methyl isomers requires a high-

efficiency column and a shallow temperature ramp.

System: Agilent 7890/5977 or equivalent.

Column: DB-5ms or ZB-5 (30m x 0.25mm x 0.25µm).

Note: A 60m column is recommended if isomer resolution is poor.

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Inlet: Splitless mode @ 280°C. Purge flow on at 1.0 min.

Temperature Program:

Initial: 60°C (hold 2 min).
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Ramp 1: 20°C/min to 120°C.

Ramp 2 (Critical): 4°C/min to 220°C (Slow ramp separates isomers).

Ramp 3: 20°C/min to 300°C (hold 5 min).

Mass Spectrometry Detection (SIM Mode)
To distinguish 4-Methyltridecane, we rely on its specific fragmentation pattern at the C4

branch point.

Source Temp: 230°C.

Quad Temp: 150°C.

Acquisition: Selected Ion Monitoring (SIM).

Target Ions for SIM:

Ion (m/z) Type Rationale

71 Quant
Base peak (C₅H₁₁⁺).
Cleavage of the long C9
chain.

155 Qualifier 1

[M - C₃H₇]⁺. Loss of propyl

group at branch. Diagnostic for

4-methyl.

198 Qualifier 2
Molecular Ion (M⁺). Weak but

confirms MW.

| 85 | Exclusion | Characteristic of n-alkanes (C₆H₁₃⁺). Use to check for n-C14 interference. |

Diagnostic Logic: n-Tetradecane will have a strong m/z 57 and 71 but no m/z 155. 4-
Methyltridecane will show a distinct m/z 155 peak.

Visualization of Workflow & Logic
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Figure 1: Analytical Workflow
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Caption: End-to-end analytical workflow for 4-Methyltridecane emphasizing extraction

divergence and unified cleanup.

Figure 2: Isomer Identification Logic
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Caption: Decision tree for distinguishing 4-Methyltridecane from common isomers using MS

fragmentation ions.

QA/QC & Validation Criteria
To ensure Trustworthiness, every batch must include:

Method Blank: Must be < 1/10th of the Limit of Quantitation (LOQ).

Laboratory Control Sample (LCS): Spike clean sand/water with known 4-Methyltridecane
standard. Recovery must be 70-130%.
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Matrix Spike/Matrix Spike Duplicate (MS/MSD): Essential for soil to assess matrix

interference.

Internal Standard Response: The area of the internal standard (e.g., d30-Tetradecane) in

samples must be within 50-150% of the calibration standard.

Retention Time Window: ±0.05 minutes relative to the daily calibration standard.

Linearity: 5-point calibration curve (e.g., 10, 50, 100, 500, 1000 ppb). R² must be > 0.995.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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